(E)-3-(3-(2-(4-nitrobenzylidene)hydrazinyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid

• IUPAC Name: 3-[3-[(2E)-2-[(4-nitrophenyl)methylidene]hydrazinyl]-5-oxo-4H-1,2,4-triazin-6-yl]propanoic acid
• InChI: InChI=1S/C13H12N6O5/c20-11(21)6-5-10-12(22)15-13(18-16-10)17-14-7-8-1-3-9(4-2-8)19(23)24/h1-4,7H,5-6H2,(H,20,21)(H2,15,17,18,22)/b14-7+
• InChI Key: ODUIHRQDZAWHPI-VGOFMYFVSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NN=C(C(=O)N2)CCC(=O)O)[N+](=O)[O-]
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=NN=C(C(=O)N2)CCC(=O)O)[N+](=O)[O-]
• Molecular Formula: C13H12N6O5
• Molecular Weight: 332.27 g/mol
• CAS No.: 536728-04-8

Description

(E)-3-(3-(2-(4-nitrobenzylidene)hydrazinyl)-5-oxo-4,5-dihydro-1,2,4-triazin-6-yl)propanoic acid is a useful research compound. Its molecular formula is C13H12N6O5 and its molecular weight is 332.276. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

A study explored the synthesis and structural characterization of Schiff base cobalt complexes derived from triazine ligands. These ligands were synthesized through the condensation reaction of pyruvic acid with diaminoguanidine and triaminoguanidine. The complexes were analyzed using analytical, thermal, spectroscopic, and diffraction studies, revealing insights into their ligand coordination modes and structural properties (Parveen et al., 2018).

Biological Evaluation

The same study by Parveen et al. (2018) also evaluated the biological activities of these complexes, particularly their binding ability and mode of binding with CT-DNA and BSA (bovine serum albumin). The research utilized UV-absorption, fluorescence, and CD (circular dichroism) spectroscopy, supported by Density Functional Theory (DFT) studies and molecular docking calculations to understand the mode of interaction, providing a foundation for potential therapeutic applications.

Cyclocondensation Reactions

Research on the cyclocondensation reactions of heterocyclic carbonyl compounds, including those related to triazine derivatives, showcases the synthetic pathways for creating novel compounds with potential pharmacological properties (Guckýa et al., 2006).

Stereochemistry and Biological Activity

Another study focused on synthesizing novel compounds from 10-undecenoic acid hydrazide, examining their stereochemistry and evaluating their biological activities. This research highlights the diverse potential of hydrazinyl-triazine derivatives in developing new therapeutic agents (Rahman et al., 2005).